3-(2,6-Dimethylphenyl)benzyl alcohol

• IUPAC Name: [3-(2,6-dimethylphenyl)phenyl]methanol
• InChI: InChI=1S/C15H16O/c1-11-5-3-6-12(2)15(11)14-8-4-7-13(9-14)10-16/h3-9,16H,10H2,1-2H3
• InChI Key: RSMBYAMKNAFCBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)C2=CC=CC(=C2)CO
• Molecular Formula: C15H16O
• DSSTOX Substance ID: DTXSID60630403
• Molecular Weight: 212.29 g/mol
• CAS RN: 691905-27-8

Description

3-(2,6-Dimethylphenyl)benzyl alcohol, also known as DMBA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a white crystalline powder that is soluble in ethanol, methanol, and chloroform. DMBA has been found to exhibit a variety of biochemical and physiological effects, making it a promising candidate for further research.

Future Directions

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Synthesis routes and methods

Procedure details

2′,6′-Dimethylbiphenyl-3-carbaldehyde (18.5 g, 88.0 mmol) was dissolved in a mixed solvent of 1,2-dimethoxyethane (100 mL) and tetrahydrofuran (100 mL), and sodium borohydride (1.66 g, 44.0 mmol) was added under ice-cooling, and the mixture was stirred at the same temperature for 3 hr, further at room temperature for 3 hr. Diluted hydrochloric acid was added to the reaction mixture, and the mixture was extracted with ethyl acetate. The extract was washed with saturated brine, dried over anhydrous magnesium sulfate and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (10%-50% ethyl acetate/hexane) to give the title compound (15.6 g, yield 83%) as a colorless oil.